Cas no 163217-09-2 (Inecalcitol)

• Product name: Inecalcitol
• CAS No: 163217-09-2
• MF: C₂₆H₄₀O₃
• MW: 400.59400844574
• CID: 65678
• PubChem ID: 6915835

Inecalcitol Chemical and Physical Properties

Names and Identifiers

• Inecalcitol
• (7E)-19-Nor-9,10-seco-14b-cholesta-5,7-dien-23-yne-1a,3b,25-triol
• (1R,3R)-5-[(2E)-2-[(1R,3aR,7aR)-1-[(2R)-6-hydroxy-6-methylhept-4-yn-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]cyclohexane-1,3-diol
• Ridinilazole
• 1,3-Cyclohexanediol,5-[(2E)-2-[(1R,3aR,7aR)-octahydro-1-[(1R)-5-hydroxy-1,5-diMethyl-3-hexyn-1-yl]-7a-Methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3R)-
• 217I092
• (1R,3R)-5-[(2E)-2-[(1R,3As,7aR)-1-[(2R)-6-hydroxy-6-methylhept-4-yn-2-yl]-7a-methyl-2,3,3a,5,6,7-hex
• LMST03020649
• DB04796
• Q27078058
• INECALCITOLUM
• (7E)-19-NOR-9,10-SECO-14.BETA.-CHOLESTA-5,7-DIEN-23-YNE-1.ALPHA.,3.BETA.,25-TRIOL
• TX 522
• 1,3-CYCLOHEXANEDIOL, 5-((2E)-2-((1R,3AR,7AR)-OCTAHYDRO-1-((1R)-5-HYDROXY-1,5-DIMETHYL-3-HEXYN-1-YL)-7A-METHYL-4H-INDEN-4-YLIDENE)ETHYLIDENE)-, (1R,3R)-
• TX 527
• (7E)-19-Nor-9,10-seco-14beta-cholesta-5,7-dien-23-yne-1alpha,3beta,25-triol
• DTXSID60870084
• (7E)-19-nor-9,10-seco-14bet-cholesta-5,7-dien-23-yne-, 1alpha, 3beta, 25-triol
• GTPL7747
• MS-26815
• EX-A5555
• (7E)-(1R,3R,14R)-19-nor-23-yne-9,10-seco-5,7-cholestadiene-1,3,25-triol
• 19-Nor-14-epi-23-yne-1,25 dihydroxyvitamin D3
• HY-32344
• AKOS025312295
• CHEMBL2105107
• 05FZV98342
• SCHEMBL754593
• TX522
• AC1OCD0K
• NS00070816
• G13594
• Inecalcitol [INN]
• TX-527
• UNII-05FZV98342
• TX527 cpd
• TX-522
• 163217-09-2
• CS-0001525
• 9,10-seco-14bh-19-norcholesta-5(z),7(e)-dien-1(r),3(r),25-triol-23-yne
• (1R,3R)-5-((2E)-2-((1R,3aR,7aR)-1-((2R)-6-hydroxy-6-methylhept-4-yn-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene)ethylidene)cyclohexane-1,3-diol

• Inchi： 1S/C26H40O3/c1-18(7-5-13-25(2,3)29)23-11-12-24-20(8-6-14-26(23,24)4)10-9-19-15-21(27)17-22(28)16-19/h9-10,18,21-24,27-29H,6-8,11-12,14-17H2,1-4H3/b20-10+/t18-,21-,22-,23-,24-,26-/m1/s1
• InChI Key： HHGRMHMXKPQNGF-WNSNRMDMSA-N
• SMILES： O[C@H]1C[C@@H](C/C(/C1)=C/C=C1\CCC[C@@]2(C)[C@@H]\1CC[C@@H]2[C@H](C)CC#CC(C)(C)O)O

Computed Properties

• Exact Mass: 412.2979
• Monoisotopic Mass: 400.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• XLogP3: 4.4

Experimental Properties

• Density: 1.163
• PSA: 60.69